[3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• IUPAC Name: [3-(2,4,6-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• InChI: InChI=1S/C15H19ClO2S/c1-10-4-11(2)13(12(3)5-10)15-6-14(7-15,8-15)9-19(16,17)18/h4-5H,6-9H2,1-3H3
• InChI Key: NQQRCFBQKKBASW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C23CC(C2)(C3)CS(=O)(=O)Cl)C
• Molecular Formula: C15H19ClO2S
• Molecular Weight: 298.8 g/mol

Description

[3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in cell division and growth, which could explain its antitumor activity.
Biochemical and Physiological Effects
[3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to have anti-inflammatory effects and has been investigated for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

[3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has several advantages and limitations for lab experiments. One advantage is that it has been shown to have potent antitumor activity, making it a promising candidate for cancer treatment. However, one limitation is that the mechanism of action of this compound is not fully understood, which could make it difficult to optimize its use in the lab.

Future Directions

There are several future directions for research on [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride. One direction is to investigate its potential use in combination with other drugs for cancer treatment. Another direction is to further elucidate its mechanism of action, which could lead to the development of more effective treatments for cancer and other diseases. Finally, research could focus on the development of more efficient synthesis methods for this compound, which could make it more accessible for research purposes.
Conclusion
[3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is a promising compound for scientific research due to its potential applications in the field of medicine. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. Future research could focus on investigating its potential use in combination with other drugs, further elucidating its mechanism of action, and developing more efficient synthesis methods.

Synthesis Methods

The synthesis of [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has been achieved using a variety of methods. One of the most common methods involves the reaction of 3-(2,4,6-trimethylphenyl)-1-bicyclo[1.1.1]pentan-1-ol with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride.

Scientific Research Applications

[3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has been studied extensively for its potential applications in the field of medicine. It has been shown to have antitumor activity and has been studied for its potential use in cancer treatment. In addition, this compound has been investigated for its potential use in the treatment of infectious diseases such as tuberculosis.